Cas no 666734-48-1 (Benzoic acid, 5-acetyl-2-hydroxy-, propyl ester)
666734-48-1 structure
Product Name:Benzoic acid, 5-acetyl-2-hydroxy-, propyl ester
CAS No:666734-48-1
MF:C12H14O4
MW:222.237164020538
CID:1718501
PubChem ID:23078328
Update Time:2025-04-21
Benzoic acid, 5-acetyl-2-hydroxy-, propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 5-acetyl-2-hydroxy-, propyl ester
- SCHEMBL3894836
- propyl 5-acetyl-2-hydroxybenzoate
- propyl 5-acetylsalicylate
- DB-418730
- CTDYMZSCBLQGJO-UHFFFAOYSA-N
- 666734-48-1
-
- Inchi: 1S/C12H14O4/c1-3-6-16-12(15)10-7-9(8(2)13)4-5-11(10)14/h4-5,7,14H,3,6H2,1-2H3
- InChI Key: CTDYMZSCBLQGJO-UHFFFAOYSA-N
- SMILES: O(C(C1C(=CC=C(C(C)=O)C=1)O)=O)CCC
Computed Properties
- Exact Mass: 222.08922
- Monoisotopic Mass: 222.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.6
Benzoic acid, 5-acetyl-2-hydroxy-, propyl ester Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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